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Compound of Interest

Compound Name: 2-Ethenyl-6-methylpyrazine

Cat. No.: B106683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Properties and Data
2-Ethenyl-6-methylpyrazine, also known as 2-methyl-6-vinylpyrazine, is a heterocyclic

organic compound with the chemical formula C₇H₈N₂.[1][2] It is recognized for its presence in

the aroma of various food products and as a significant component of the male papaya fruit fly

(Toxotrypana curvicauda) sex pheromone. This guide provides a comprehensive overview of its

fundamental chemical and physical properties, synthesis, and known biological significance.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Ethenyl-6-methylpyrazine is presented

in the table below. These values are a combination of experimentally determined and estimated

data from various sources.
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Property Value Source

Molecular Formula C₇H₈N₂ [1][2]

Molecular Weight 120.15 g/mol [1]

CAS Number 13925-09-2 [1][2]

Appearance
Colorless to pale yellow clear

liquid (estimated)
[3]

Boiling Point
172.0-173.0 °C at 760 mmHg

(estimated)
[3]

Melting Point 74-75 °C [4]

Density 1.017 g/cm³ [4]

Vapor Pressure
1.775 mmHg at 25 °C

(estimated)
[3]

Flash Point
63.7 °C (Tag Closed Cup)

(estimated)
[3]

Solubility

Soluble in alcohol. Water

solubility estimated at 6522

mg/L at 25 °C.

[3]

logP (o/w) 1.043 (estimated) [3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-Ethenyl-6-
methylpyrazine.

Mass Spectrometry: The mass spectrum of 2-Ethenyl-6-methylpyrazine is available

through the NIST WebBook, providing a fragmentation pattern that is key to its identification.

[2]

NMR and IR Spectroscopy: While detailed, publicly available experimental ¹H NMR, ¹³C

NMR, and IR spectra are limited, predictive tools can offer insights into the expected spectral
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features. Further experimental work is required for a complete spectroscopic

characterization.

Experimental Protocols
Synthesis of 2-Ethenyl-6-methylpyrazine
A "one-pot" microwave-assisted synthesis of 2-Ethenyl-6-methylpyrazine has been reported

in the literature, highlighting an efficient method for its preparation.[3][5] While a highly detailed,

step-by-step protocol from a peer-reviewed journal is not readily available in the public domain,

a general methodology can be inferred. The synthesis likely involves the reaction of 2,6-

dimethylpyrazine with a suitable vinylating agent under microwave irradiation. This method is

advantageous due to its potential for rapid reaction times and increased yields.

General Conceptual Workflow for Synthesis:
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Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the one-pot microwave-assisted synthesis of 2-Ethenyl-6-
methylpyrazine.

Biological Significance and Signaling
The primary documented biological role of 2-Ethenyl-6-methylpyrazine is as a key component

of the male-produced sex pheromone of the papaya fruit fly, Toxotrypana curvicauda.[5] This

compound plays a crucial role in the chemical communication and mating behavior of this

insect species.
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While the precise signaling pathway and receptor interactions within the insect's olfactory

system have not been fully elucidated in publicly available literature, a general model for

pheromone detection can be proposed.

Proposed Pheromone Signaling Pathway:

Proposed Pheromone Signaling Pathway
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Caption: A generalized diagram of a pheromone signaling pathway in an insect olfactory

system.

Safety and Toxicology
Currently, there is limited specific toxicological data available for 2-Ethenyl-6-methylpyrazine
in comprehensive public databases. General safety precautions for handling chemical

compounds in a laboratory setting are advised. This includes the use of personal protective

equipment such as gloves and safety glasses, and working in a well-ventilated area. For

detailed safety information, it is recommended to consult the Material Safety Data Sheet

(MSDS) from the supplier.

Conclusion
2-Ethenyl-6-methylpyrazine is a noteworthy pyrazine derivative with established significance

in the field of chemical ecology as an insect pheromone. While its basic chemical properties are

partially characterized, there remains a need for more extensive experimental data, particularly

in the areas of spectroscopy and detailed synthesis protocols. Further research into its

biological activity and signaling pathways could provide valuable insights for applications in

pest management and other areas of chemical biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to 2-Ethenyl-6-
methylpyrazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106683#2-ethenyl-6-methylpyrazine-basic-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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